Cas no 1072951-94-0 (3,5-Dimethyl-4-(3',5'-dimethoxybenzyloxy)phenylboronic Acid)

• Product Name: 3,5-Dimethyl-4-(3',5'-dimethoxybenzyloxy)phenylboronic Acid
• CAS No: 1072951-94-0
• MF: C₁₇H₂₁BO₅
• MW: 316.156645536423
• MDL: MFCD22421632
• CID: 857900
• PubChem ID: 24883697
• Update Time: 2025-10-30

3,5-Dimethyl-4-(3',5'-dimethoxybenzyloxy)phenylboronic Acid Chemical and Physical Properties

Names and Identifiers

• (4-((3,5-Dimethoxybenzyl)oxy)-3,5-dimethylphenyl)boronic acid
• 3,5-Dimethyl-4-(3,5-dimethoxybenzyloxy)phenylboronic acid
• [4-[(3,5-dimethoxyphenyl)methoxy]-3,5-dimethylphenyl]boronic acid
• 3,5-DiMethyl-4-(3',5'-diMethoxybenzyloxy)phenylboronic acid
• DB-130960
• (4-((3,5-Dimethoxybenzyl)oxy)-3,5-dimethylphenyl)boronicacid
• AKOS015888903
• 3,5-Dimethyl-4-(3'',5''-dimethoxybenzyloxy)phenylboronic Acid
• SCHEMBL9893631
• C17H21BO5
• 3,5-Dimethyl-4-(3(2),5(2)-dimethoxybenzyloxy)phenylboronic acid
• MFCD22421632
• CS-0174275
• 2377233-75-3
• DTXSID60718654
• 1072951-94-0
• XSB95194
• G79227
• {4-[(3,5-Dimethoxyphenyl)methoxy]-3,5-dimethylphenyl}boronic acid
• BS-25180
• 3,5-Dimethyl-4-(3',5'-dimethoxybenzyloxy)phenylboronic Acid

• MDL： MFCD22421632
• Inchi： 1S/C17H21BO5/c1-11-5-14(18(19)20)6-12(2)17(11)23-10-13-7-15(21-3)9-16(8-13)22-4/h5-9,19-20H,10H2,1-4H3
• InChI Key： VZHFHGUMGVBYBU-UHFFFAOYSA-N
• SMILES： O(CC1C=C(C=C(C=1)OC)OC)C1C(C)=CC(B(O)O)=CC=1C

Computed Properties

• Exact Mass: 316.14800
• Monoisotopic Mass: 316.1482039g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.2Ų

Experimental Properties

• Density: 1.19±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 96 °C (dec.)
• Solubility: Almost insoluble (0.019 g/l) (25 º C),
• PSA: 68.15000
• LogP: 1.57940

3,5-Dimethyl-4-(3',5'-dimethoxybenzyloxy)phenylboronic Acid Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 3,5-Dimethyl-4-(3',5'-dimethoxybenzyloxy)phenylboronic Acid

Introduction to 3,5-Dimethyl-4-(3',5'-dimethoxybenzyloxy)phenylboronic Acid (CAS No. 1072951-94-0)

3,5-Dimethyl-4-(3',5'-dimethoxybenzyloxy)phenylboronic Acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, identified by its unique Chemical Abstracts Service (CAS) number 1072951-94-0, is characterized by its complex molecular structure, which includes a phenyl ring substituted with dimethyl and dimethoxybenzyl groups, as well as a boronic acid moiety. The presence of these functional groups imparts unique chemical properties that make it a valuable intermediate in various synthetic applications.

The boronic acid functional group in 3,5-Dimethyl-4-(3',5'-dimethoxybenzyloxy)phenylboronic Acid is particularly noteworthy due to its reactivity in cross-coupling reactions, such as the Suzuki-Miyaura coupling. This reaction is widely employed in the synthesis of complex organic molecules, including pharmaceuticals and agrochemicals. The dimethyl and dimethoxy substituents on the phenyl ring enhance the stability and solubility of the compound, making it more amenable to various synthetic protocols.

In recent years, there has been a surge in research focused on boronic acid derivatives due to their utility in drug discovery and development. 3,5-Dimethyl-4-(3',5'-dimethoxybenzyloxy)phenylboronic Acid has been explored as a key intermediate in the synthesis of novel therapeutic agents. Its structural features allow for modifications that can fine-tune biological activity, making it a promising candidate for developing new medications targeting various diseases.

One of the most compelling applications of 3,5-Dimethyl-4-(3',5'-dimethoxybenzyloxy)phenylboronic Acid is in the field of materials science. Boronic acids are known for their ability to form strong interactions with other molecules, including DNA and polymers. This property has been leveraged in the development of smart materials and nanotechnology applications. For instance, researchers have utilized this compound to create functionalized surfaces that exhibit selective binding properties, which could be useful in biosensing and drug delivery systems.

The synthesis of 3,5-Dimethyl-4-(3',5'-dimethoxybenzyloxy)phenylboronic Acid involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the boronic acid group necessitates careful handling to prevent degradation, while the dimethyl and dimethoxy substituents must be incorporated at appropriate stages to maintain structural integrity. Advances in synthetic methodologies have enabled more efficient and scalable production processes for this compound, facilitating its use in industrial applications.

Recent studies have highlighted the potential of 3,5-Dimethyl-4-(3',5'-dimethoxybenzyloxy)phenylboronic Acid in medicinal chemistry. Researchers have demonstrated its role as a precursor in the synthesis of small-molecule inhibitors that target specific enzymatic pathways involved in diseases such as cancer and inflammatory disorders. The ability to modify its structure allows for the creation of derivatives with enhanced pharmacological properties, including improved bioavailability and reduced toxicity.

The boronic acid moiety also contributes to the compound's interaction with biological systems. Boron-containing compounds have shown promise in various therapeutic contexts due to their ability to modulate biological processes at the molecular level. For example, certain boronated compounds have been investigated for their antiviral and antibacterial properties. The unique structural features of 3,5-Dimethyl-4-(3',5'-dimethoxybenzyloxy)phenylboronic Acid make it a versatile building block for designing such bioactive molecules.

In addition to its pharmaceutical applications, 3,5-Dimethyl-4-(3',5'-dimethoxybenzyloxy)phenylboronic Acid has found utility in catalysis and polymer chemistry. Its ability to participate in cross-coupling reactions makes it a valuable catalyst or ligand in organic transformations. Similarly, its interactions with polymers have been explored for creating advanced materials with tailored properties.

The growing interest in green chemistry has also influenced the development of synthetic routes for 3,5-Dimethyl-4-(3',5'-dimethoxybenzyloxy)phenylboronic Acid. Researchers are increasingly focusing on environmentally friendly methodologies that minimize waste and reduce energy consumption. These efforts align with broader industry trends aimed at sustainable production practices.

Future research directions may explore new derivatives of 3,5-Dimethyl-4-(3',5'-dimethoxybenzyloxy)phenylboronic Acid with enhanced functionalities suitable for next-generation applications. The integration of computational chemistry techniques could further accelerate the design and optimization of these compounds.